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Framework for Comparing Analytical Techniques

When comparing analytical methods, the following table outlines the key performance characteristics you

should evaluate. The criteria are based on international validation guidelines from ICH, FDA, and others [1].

Validation L. . N
L Definition & Purpose Typical Acceptance Criteria
Characteristic
Accuracy Closeness between measured value and Recovery rates typically 98-
true value. Demonstrates method 102% for drug substance.
reliability. [1]
Precision Degree of scatter in repeated Relative Standard Deviation

measurements. Includes repeatability and (RSD) < 2% for assay.
intermediate precision. [1]

Specificity/Selectivity Ability to measure analyte accurately in No interference from impurities,
the presence of potential interferences. excipients, or degradation
[1] products.

Linearity Ability to produce results proportional to Correlation coefficient (r) >
analyte concentration. [1] 0.998.
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Validation N . N
L Definition & Purpose Typical Acceptance Criteria

Characteristic

Range Interval between upper and lower analyte  Confirmed from linearity
levels with suitable precision, accuracy, studies, e.g., 80-120% of test
and linearity. [1] concentration.

Limit of Detection Lowest amount of analyte that can be Signal-to-noise ratio = 3:1.

(LOD) detected.

Limit of Quantitation Lowest amount of analyte that can be Signal-to-noise ratio = 10:1;

(LOQ) guantified. RSD at LOQ < 5%.

Robustness Capacity to remain unaffected by small, Method performs within
deliberate variations in method specified criteria despite
parameters. [1] variations.

Experimental Protocol for Method Comparison

A robust comparison of analytical techniques should follow a structured experimental workflow. The

diagram below outlines the key stages in this process.
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Here are detailed methodologies for the key phases shown in the workflow:

¢ Define the Analytical Goal and Scope: Precisely state the purpose of the analysis (e.g.,
identification, impurity profiling, or assay of the main component) [1]. This determines which validation
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characteristics are most critical.
o Establish a Validation Protocol: Develop a step-by-step document defining the performance
parameters, acceptance criteria, and exact experiments to be performed [1].
¢ Perform Laboratory Experiments:
o Accuracy: Typically assessed by spiking a blank sample matrix with a known quantity of the
analyte (standard) and calculating the percentage recovery [1].
o Precision:
= Repeatability: Analyze a minimum of 6 determinations at 100% of the test concentration.
= Intermediate Precision: Have a second analyst repeat the method on a different day
using a different instrument to assess inter-day and inter-analyst variability [1].
o Linearity and Range: Prepare a series of standard solutions at a minimum of 5 concentration
levels across the claimed range. Plot the analytical response against concentration and perform
linear regression analysis [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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